Cas no 775576-21-1 (2-(5-Chlorothiophen-2-YL)ethan-1-amine)

2-(5-Chlorothiophen-2-YL)ethan-1-amine is a versatile organic compound featuring a chlorinated thiophene ring linked to an ethylamine functional group. This structure imparts reactivity suitable for use as an intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic properties, facilitating further functionalization, while the amine group allows for derivatization via condensation or amidation reactions. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for research and industrial applications. The compound is particularly valuable in the development of heterocyclic scaffolds, offering a balance of reactivity and selectivity for targeted molecular design.

2-(5-Chlorothiophen-2-YL)ethan-1-amine structure

775576-21-1 structure

Product Name:2-(5-Chlorothiophen-2-YL)ethan-1-amine

CAS No:775576-21-1

MF:C₆H₈ClNS

MW:161.652419090271

MDL:MFCD08448743

CID:2625484

PubChem ID:12968025

Update Time:2025-10-29

2-(5-Chlorothiophen-2-YL)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(5-CHLOROTHIOPHEN-2-YL)ETHAN-1-AMINE
- 2-(5-CHLORO-THIOPHEN-2-YL)-ETHYLAMINE
- 2-(5-chlorothiophen-2-yl)ethanamine
- 2-(5-Chlorothien-2-yl)ethylamine
- 2-(5-CHLORO-2-THIENYL)-1-ETHANAMINE
- 2-(5-Chloro-2-thienyl)ethanamine
- 1212AJ
- SB38718
- CHEMBL4591049
- SCHEMBL1365530
- MFCD08448743
- AB00998591-01
- EN300-58124
- 775576-21-1
- BS-13010
- DB-155172
- 5-Chloro-2-thiopheneethanamine
- CS-0455641
- AKOS000165569
- 2-(5-Chlorothiophen-2-YL)ethan-1-amine
- MDL： MFCD08448743
- Inchi： 1S/C6H8ClNS/c7-6-2-1-5(9-6)3-4-8/h1-2H,3-4,8H2
- InChI Key： PWABEWHMMLQLSO-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(CCN)S1

Computed Properties

Exact Mass: 161.0065981 g/mol
Monoisotopic Mass: 161.0065981 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 89.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 54.3
Molecular Weight: 161.65

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 227.0±25.0 °C at 760 mmHg
Flash Point: 72.7±23.8 °C

2-(5-Chlorothiophen-2-YL)ethan-1-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

2-(5-Chlorothiophen-2-YL)ethan-1-amine Pricemore >>

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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0848-1g	2-(5-Chloro-thiophen-2-yl)-ethylamine	775576-21-1	97%	1g	3222.56CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	20R0848-5g	2-(5-Chloro-thiophen-2-yl)-ethylamine	775576-21-1	97%	5g	9328.47CNY	2021-05-08
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eNovation Chemicals LLC	Y1131508-100mg	2-(5-Chloro-thiophen-2-yl)-ethylamine	775576-21-1	95%	100mg	$170	2024-07-28
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eNovation Chemicals LLC	Y1131508-500mg	2-(5-Chloro-thiophen-2-yl)-ethylamine	775576-21-1	95%	500mg	$275	2024-07-28
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eNovation Chemicals LLC	Y1131508-5g	2-(5-Chloro-thiophen-2-yl)-ethylamine	775576-21-1	95%	5g	$1700	2024-07-28
eNovation Chemicals LLC	D584460-5g	2-(5-CHLORO-2-THIENYL)-1-ETHANAMINE	775576-21-1	96%	5g	$1150	2024-08-03
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